Cas no 2679836-63-4 ((2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679836-63-4
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 5645243
• PubChem ID: 165913349
• Update Time: 2025-05-20

(2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279049
• 2679836-63-4
• (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)6(17)14-2-3(12-13-11)1-4(14)5(15)16/h3-4H,1-2H2,(H,15,16)/t3-,4+/m0/s1
• InChI Key： RTEYOQUMMABRGE-IUYQGCFVSA-N
• SMILES： FC(C(N1C[C@H](C[C@@H]1C(=O)O)N=[N+]=[N-])=O)(F)F

Computed Properties

• Exact Mass: 252.04702458g/mol
• Monoisotopic Mass: 252.04702458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72Ų

Additional information on (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679836-63-4)

The compound (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid (CAS No. 2679836-63-4) is a highly specialized chiral building block widely used in pharmaceutical research and organic synthesis. Its unique structure, featuring an azido group and a trifluoroacetyl moiety, makes it invaluable for drug discovery, particularly in the development of protease inhibitors and peptidomimetics. Researchers and manufacturers frequently search for this compound due to its role in click chemistry applications and its potential in targeted drug delivery systems.

One of the most intriguing aspects of (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid is its stereochemistry, which plays a critical role in its biological activity. The (2R,4S) configuration ensures high enantiomeric purity, a key requirement for modern asymmetric synthesis. This compound is often employed in the synthesis of bioactive molecules, particularly those targeting viral enzymes and neurological disorders. Its compatibility with solid-phase peptide synthesis (SPPS) further enhances its utility in combinatorial chemistry.

Recent advancements in AI-driven drug discovery have increased demand for specialized intermediates like (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid. Machine learning models frequently identify this scaffold as a promising candidate for fragment-based drug design (FBDD). The compound's azido group allows efficient conjugation via copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a favorite among medicinal chemists exploring novel PROTACs and other bifunctional molecules.

From a synthetic chemistry perspective, the trifluoroacetyl protecting group in 2679836-63-4 offers distinct advantages. It provides excellent stability during multi-step syntheses while being readily removable under mild conditions. This characteristic makes the compound particularly valuable for constructing complex peptidomimetic scaffolds and macrocyclic compounds. The growing interest in constrained peptides as therapeutic agents has further amplified the importance of this building block in contemporary drug development pipelines.

The pharmaceutical industry's shift toward targeted therapies and precision medicine has created new opportunities for compounds like (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid. Its molecular features align perfectly with current trends in covalent inhibitor development and activity-based protein profiling (ABPP). Furthermore, the compound's compatibility with fluorine NMR techniques makes it particularly useful for mechanistic studies and binding affinity measurements in drug discovery programs.

Quality control and analytical characterization of CAS 2679836-63-4 require specialized techniques. Modern laboratories typically employ HPLC-MS and chiral chromatography to verify the compound's purity and stereochemical integrity. The presence of both azido and carboxylic acid functionalities enables diverse analytical approaches, including IR spectroscopy for functional group verification and X-ray crystallography for absolute configuration determination.

Looking toward future applications, (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid shows promise in emerging fields such as antibody-drug conjugates (ADCs) and degron-based therapeutics. The compound's structural features facilitate the development of novel bifunctional linkers and warhead components for next-generation targeted therapies. As the pharmaceutical industry continues to explore protein degradation strategies and molecular glues, demand for this versatile building block is expected to grow significantly.

From a commercial perspective, suppliers of 2679836-63-4 must address several critical factors. These include ensuring batch-to-batch consistency, providing comprehensive analytical data, and offering customized solutions for scale-up challenges. The compound's specialized nature requires strict adherence to GMP-like conditions during manufacturing, particularly when intended for preclinical or clinical applications. Recent innovations in continuous flow chemistry have opened new possibilities for the efficient production of this valuable intermediate.

In conclusion, (2R,4S)-4-azido-1-(2,2,2-trifluoroacetyl)pyrrolidine-2-carboxylic acid represents a crucial tool in modern medicinal chemistry. Its unique combination of functional groups and stereochemical properties positions it as a key player in the development of innovative therapeutics. As research continues to uncover new applications for this compound in drug discovery and chemical biology, its importance in the pharmaceutical landscape will undoubtedly continue to rise.